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Compound of Interest

Compound Name: 5-Methylnonane

Cat. No.: B093649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-methylnonane, a
branched alkane, in various organic solvents. Due to the limited availability of specific
experimental data for 5-methylnonane, this guide leverages data from its straight-chain
isomer, n-decane, to provide reasonable estimations. Furthermore, it details a standard
experimental protocol for determining liquid-liquid solubility and introduces a computational
model for predicting solubility.

Core Concept: "Like Dissolves Like"

The solubility of a substance is fundamentally governed by the principle of "like dissolves like."
This means that nonpolar compounds, such as the branched alkane 5-methylnonane, will
readily dissolve in nonpolar or weakly polar organic solvents.[1][2][3][4][5][6][7] The
intermolecular forces at play, primarily van der Waals forces, are similar between the solute (5-
methylnonane) and the solvent molecules, leading to miscibility.[1][3][4][5][6] Conversely, 5-
methylnonane is expected to be virtually insoluble in highly polar solvents like water, as the
strong hydrogen bonding between water molecules would be disrupted without sufficient
compensating interactions with the nonpolar alkane.[1][2][3][6]
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Logical Relationship: 'Like Dissolves Like'
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Experimental Workflow: Shake-Flask Method for Liquid-Liquid Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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